Cas no 1261484-48-3 (2-(4-Amino-3-methylbenzoyl)pyridine)

• Product Name: 2-(4-Amino-3-methylbenzoyl)pyridine
• CAS No: 1261484-48-3
• MF: C₁₃H₁₂N₂O
• MW: 212.247182846069
• CID: 5002885
• Update Time: 2025-06-14

2-(4-Amino-3-methylbenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Amino-3-methylbenzoyl)pyridine

• Inchi： 1S/C13H12N2O/c1-9-8-10(5-6-11(9)14)13(16)12-4-2-3-7-15-12/h2-8H,14H2,1H3
• InChI Key： OIMWMSGBXODMPN-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CN=1)C1=CC=C(C(C)=C1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 254
• XLogP3: 1.6
• Topological Polar Surface Area: 56

Additional information on 2-(4-Amino-3-methylbenzoyl)pyridine

Comprehensive Overview of 2-(4-Amino-3-methylbenzoyl)pyridine (CAS No. 1261484-48-3): Properties, Applications, and Industry Insights

2-(4-Amino-3-methylbenzoyl)pyridine (CAS No. 1261484-48-3) is a specialized organic compound gaining attention in pharmaceutical and material science research. This heterocyclic derivative combines a pyridine ring with an amino-methylbenzoyl moiety, creating unique chemical properties that make it valuable for drug discovery and catalysis applications. Recent studies highlight its potential as a building block for kinase inhibitors and fluorescence probes, aligning with the growing demand for targeted therapies in precision medicine.

The molecular structure of CAS 1261484-48-3 features both hydrogen bond donor (-NH2) and acceptor (pyridine nitrogen) sites, enabling diverse molecular interactions. This characteristic has sparked interest in supramolecular chemistry applications, particularly in designing metal-organic frameworks (MOFs) – a trending topic in materials science. Researchers are investigating its coordination chemistry with transition metals for potential use in sensor technologies, addressing current industry needs for environmental monitoring solutions.

From a synthetic chemistry perspective, 2-(4-Amino-3-methylbenzoyl)pyridine serves as a versatile intermediate in organic synthesis. Its electron-rich pyridine ring and nucleophilic amino group allow for various functionalization reactions, including palladium-catalyzed cross-couplings – a technique frequently searched by medicinal chemists. The compound's structure-activity relationship (SAR) potential makes it particularly relevant for fragment-based drug design, a hot topic in pharmaceutical R&D circles.

Analytical characterization of 1261484-48-3 typically involves advanced techniques like HPLC-MS and NMR spectroscopy, reflecting the compound's importance in quality control protocols. Recent publications discuss its chromatographic behavior in reverse-phase systems, providing valuable data for researchers optimizing purification methods – a common challenge mentioned in chemistry forums. The compound's UV absorption properties around 260-280 nm also make it detectable by common spectrophotometric methods.

In material science applications, the planar conjugated system of 2-(4-Amino-3-methylbenzoyl)pyridine shows promise for organic electronics. Its ability to form π-π stacking interactions aligns with current research into small-molecule semiconductors for flexible displays – a technology frequently searched in relation to next-generation devices. The methyl group's steric effects provide interesting opportunities for crystal engineering studies, another area receiving increased academic attention.

From a commercial availability standpoint, CAS 1261484-48-3 is typically supplied as a high-purity crystalline solid with >95% purity. Suppliers often highlight its batch-to-batch consistency, an important consideration for researchers requiring reproducible results – a key concern voiced in scientific communities. Proper storage recommendations include protection from light sensitivity and moisture, following standard practices for amino-aromatic compounds.

The safety profile of 2-(4-Amino-3-methylbenzoyl)pyridine requires standard laboratory precautions for amine-containing compounds. Material safety data sheets (MSDS) recommend using personal protective equipment (PPE) during handling, reflecting growing industry emphasis on laboratory safety standards. Disposal should follow institutional guidelines for organic chemical waste, a topic receiving increased regulatory attention worldwide.

Looking forward, 1261484-48-3 presents exciting opportunities in bioconjugate chemistry. Its amino group allows for biomolecule conjugation strategies, relevant to current theranostic development trends. The compound's potential in photoaffinity labeling applications is also being explored, connecting to popular searches about protein-ligand interaction studies. These diverse applications position this molecule as a valuable tool in modern chemical biology research.